Cas no 1340564-18-2 (3,4-Dimethylcyclohexane-1-thiol)

• Product Name: 3,4-Dimethylcyclohexane-1-thiol
• CAS No: 1340564-18-2
• MF: C₈H₁₆S
• MW: 144.277641296387
• CID: 5695199
• PubChem ID: 64732397
• Update Time: 2025-10-29

3,4-Dimethylcyclohexane-1-thiol Chemical and Physical Properties

Names and Identifiers

• AKOS014060311
• 1340564-18-2
• EN300-1289266
• SCHEMBL22624494
• 3,4-dimethylcyclohexane-1-thiol
• Cyclohexanethiol, 3,4-dimethyl-
• 3,4-Dimethylcyclohexane-1-thiol

• Inchi： 1S/C8H16S/c1-6-3-4-8(9)5-7(6)2/h6-9H,3-5H2,1-2H3
• InChI Key： WXQYOQORZFAPGZ-UHFFFAOYSA-N
• SMILES： SC1CCC(C)C(C)C1

Computed Properties

• Exact Mass: 144.09727168g/mol
• Monoisotopic Mass: 144.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 90.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 0.91±0.1 g/cm3(Predicted)
• Boiling Point: 185.6±9.0 °C(Predicted)
• pka: 10.99±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols

Additional information on 3,4-Dimethylcyclohexane-1-thiol

Comprehensive Analysis of 3,4-Dimethylcyclohexane-1-thiol (CAS No. 1340564-18-2): Properties, Applications, and Industry Trends

3,4-Dimethylcyclohexane-1-thiol (CAS No. 1340564-18-2) is a specialized organic compound belonging to the class of cyclohexane thiols. This molecule features a cyclohexane ring substituted with two methyl groups at positions 3 and 4, along with a thiol (-SH) functional group at position 1. Its unique structural configuration contributes to its physicochemical properties, making it valuable in flavor and fragrance formulations, pharmaceutical intermediates, and material science applications. The growing demand for customized aroma chemicals and high-performance additives has propelled interest in this compound among researchers and industrial users.

One of the most frequently searched questions about 3,4-Dimethylcyclohexane-1-thiol revolves around its sensory characteristics. The compound exhibits a pungent, sulfurous odor typical of thiols, but its methyl substitutions modify its volatility and intensity. This property makes it a candidate for olfactive enhancers in perfumery, particularly in creating woody or earthy accords. Recent studies highlight its potential in green chemistry applications, aligning with the industry's shift toward sustainable synthetic pathways. Users searching for "thiol-based flavor compounds" or "cyclohexane derivatives in fragrances" will find this compound relevant to their queries.

From a synthetic chemistry perspective, CAS No. 1340564-18-2 serves as a versatile building block. Its stereochemistry (cis/trans isomerism due to the methyl groups) allows for selective reactions in asymmetric synthesis. Laboratories focusing on chiral auxiliaries or catalysis research often explore this compound's reactivity. Analytical techniques like GC-MS and NMR spectroscopy are critical for characterizing its purity, a topic frequently searched alongside "thiol analysis methods". The compound’s stability under various pH conditions also makes it a subject of interest for formulation chemists.

Industry trends show increasing integration of 3,4-Dimethylcyclohexane-1-thiol in functional materials. Its ability to act as a ligand in metal-organic frameworks (MOFs) or as a surface modifier in nanoparticles has been explored in peer-reviewed journals. These applications tie into broader searches for "advanced material precursors" and "nanotechnology additives". Furthermore, its low environmental persistence compared to longer-chain thiols addresses regulatory concerns, a hot topic in chemical safety assessments.

For procurement specialists, understanding the supply chain dynamics of CAS 1340564-18-2 is essential. The compound’s niche status means production often occurs via small-batch synthesis, with quality control being paramount. Searches for "reliable thiol suppliers" or "custom organosulfur manufacturing" reflect this demand. Storage recommendations typically emphasize inert atmosphere packaging to prevent oxidation—a detail frequently overlooked in technical queries but critical for maintaining efficacy.

In conclusion, 3,4-Dimethylcyclohexane-1-thiol represents a compelling case study in specialty chemical innovation. Its multifaceted roles—from organoleptic agent to synthetic intermediate—demonstrate how targeted molecular design meets diverse industrial needs. As research continues to uncover new applications, this compound is poised to remain a topic of interest in both academic and commercial spheres.